Cas no 2105005-01-2 (2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid)

• Product name: 2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2105005-01-2
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 6232876
• PubChem ID: 165612900

2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid
• EN300-1753584
• 2105005-01-2

• Inchi： 1S/C9H16O2/c1-4-9(2,3)7-5-6(7)8(10)11/h6-7H,4-5H2,1-3H3,(H,10,11)
• InChI Key： WFFDSVRJMOEIOZ-UHFFFAOYSA-N
• SMILES： OC(C1CC1C(C)(C)CC)=O

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 2.4

Additional information on 2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid

Comprehensive Guide to 2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2105005-01-2): Properties, Applications, and Market Insights

2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2105005-01-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This cyclopropane derivative is characterized by its unique structural features, including a carboxylic acid functional group and a branched alkyl substituent. Its molecular formula is C9H16O2, and it exhibits a molecular weight of 156.22 g/mol. The compound's distinct cyclopropane ring contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The physical and chemical properties of 2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid play a crucial role in its applications. It typically appears as a colorless to pale yellow liquid or solid, depending on the temperature and purity. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but exhibits limited solubility in water. Its boiling point and melting point are influenced by the presence of the 2-methylbutan-2-yl group, which adds steric hindrance and affects its crystalline structure. Researchers often utilize spectroscopic techniques like NMR and IR to confirm its purity and structural integrity.

One of the most prominent applications of 2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid is in the pharmaceutical industry. The compound serves as a key building block for the synthesis of bioactive molecules, including potential drug candidates. Its cyclopropane moiety is particularly valuable in medicinal chemistry due to its ability to mimic peptide bonds and enhance metabolic stability. Recent studies have explored its use in developing anti-inflammatory and antimicrobial agents, aligning with the growing demand for novel therapeutics. Additionally, its derivatives are being investigated for their potential in central nervous system (CNS) disorders, a hot topic in current medical research.

In the agrochemical sector, 2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid is utilized as an intermediate for the production of pesticides and herbicides. The compound's structural rigidity and functional groups make it suitable for designing molecules that target specific pests or weeds while minimizing environmental impact. With the increasing focus on sustainable agriculture and green chemistry, researchers are exploring eco-friendly derivatives of this compound to meet regulatory standards and consumer demands.

The material science field also benefits from the unique properties of 2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid. Its incorporation into polymers and coatings can enhance mechanical strength and chemical resistance. For instance, it has been used to modify epoxy resins and polyurethanes, improving their performance in high-stress environments. This application is particularly relevant in industries such as automotive, aerospace, and electronics, where durable materials are essential.

From a market perspective, the demand for 2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid is expected to grow steadily, driven by its versatile applications. The compound is primarily supplied by specialized chemical manufacturers and research laboratories, with pricing influenced by factors such as purity, scale of production, and regional availability. Recent trends indicate a surge in interest from Asia-Pacific markets, particularly in countries like China and India, where pharmaceutical and agrochemical industries are expanding rapidly.

For researchers and industry professionals seeking high-quality 2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid, it is essential to source the compound from reputable suppliers who provide detailed analytical certificates and safety data sheets. Proper storage conditions, such as cool, dry environments away from light, are critical to maintaining its stability. Additionally, handling should adhere to standard laboratory safety protocols to ensure safe usage.

In conclusion, 2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2105005-01-2) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a sought-after intermediate in synthetic chemistry. As research continues to uncover new uses and derivatives, this compound is poised to play an even more significant role in addressing contemporary challenges in health, agriculture, and technology.